Cas no 497937-01-6 (Benzoic acid, 2,4,6-triiodo-3-methoxy-, methyl ester)

• Product Name: Benzoic acid, 2,4,6-triiodo-3-methoxy-, methyl ester
• CAS No: 497937-01-6
• MF: C₉H₇I₃O₃
• MW: 543.863499879837
• CID: 1551512
• Update Time: 2024-08-24

Benzoic acid, 2,4,6-triiodo-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-triiodo-3-methoxy-, methyl ester

• Inchi： 1S/C9H7I3O3/c1-14-8-5(11)3-4(10)6(7(8)12)9(13)15-2/h3H,1-2H3
• InChI Key： PASZNZGFGKWGRL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(I)C=C(I)C(OC)=C1I

Computed Properties

• Exact Mass: 543.75151

Experimental Properties

• Density: 2.499±0.06 g/cm3(Predicted)
• Boiling Point: 460.3±45.0 °C(Predicted)
• PSA: 35.53